Cas no 1804825-76-0 (4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide)

• Product Name: 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide
• CAS No: 1804825-76-0
• MF: C₇H₇F₃N₂O₅S
• MW: 288.201091051102
• CID: 4832034
• Update Time: 2025-05-25

4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide

• Inchi： 1S/C7H7F3N2O5S/c1-16-3-2-12-6(17-7(8,9)10)5(4(3)13)18(11,14)15/h2H,1H3,(H,12,13)(H2,11,14,15)
• InChI Key： LXGIFOZKTVFHSR-UHFFFAOYSA-N
• SMILES： S(C1C(C(=CNC=1OC(F)(F)F)OC)=O)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 528
• XLogP3: 1
• Topological Polar Surface Area: 116

Additional information on 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide

4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804825-76-0): A Comprehensive Overview

4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide, identified by its CAS number 1804825-76-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridine sulfonamide class, a structural motif widely recognized for its pharmacological potential. The unique arrangement of functional groups—hydroxy, methoxy, trifluoromethoxy, and sulfonamide—endows it with distinct chemical properties that make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide incorporates several key features that contribute to its reactivity and biological activity. The presence of a hydroxyl group at the 4-position and methoxy groups at the 5- and 2-positions introduces polarity and potential hydrogen bonding capabilities, while the trifluoromethoxy group enhances lipophilicity and metabolic stability. The sulfonamide moiety at the 3-position is particularly noteworthy, as sulfonamides are well-documented for their role in various therapeutic applications, including antibacterial, antiviral, and anti-inflammatory agents.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced pharmacological profiles. The compound 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide has been studied for its potential as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific biological targets. This adaptability has made it a subject of interest in both academic and industrial research settings.

The sulfonamide functional group is particularly significant in medicinal chemistry due to its ability to form hydrogen bonds with biological targets, thereby increasing binding affinity. Additionally, the electron-withdrawing nature of the trifluoromethoxy group can modulate the electronic properties of the molecule, influencing its interactions with enzymes and receptors. These characteristics make 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide a promising candidate for further development into therapeutic agents.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The incorporation of fluorine atoms can significantly alter the pharmacokinetic properties of a molecule, including its solubility, metabolic stability, and binding affinity. In the case of 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide, the trifluoromethoxy group at the 2-position plays a crucial role in these aspects. This modification has been shown to improve the compound's bioavailability and reduce susceptibility to enzymatic degradation.

The hydroxyl group at the 4-position also contributes to the compound's overall reactivity and functionality. It can participate in hydrogen bonding interactions, which are essential for binding to biological targets such as proteins and nucleic acids. Moreover, the methoxy groups at the 5- and 2-positions provide additional sites for functionalization, allowing for further diversification of derivatives with tailored pharmacological effects.

The synthesis of 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide involves multi-step organic reactions that showcase the expertise required in medicinal chemistry. The process typically begins with the preparation of a pyridine core, followed by selective functionalization at various positions to introduce the hydroxyl, methoxy, trifluoromethoxy, and sulfonamide groups. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

In conclusion, 4-Hydroxy-5-methoxy-2-(trifluoromethoxy)pyridine-3-sulfonamide (CAS No. 1804825-76-0) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone in drug discovery efforts.